Cas no 395654-40-7 (1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide
• CAS No: 395654-40-7
• MF: C₉H₁₅N₅O₃
• MW: 241.247101068497
• CID: 299722
• PubChem ID: 23903636
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide
• 1H-Pyrazole-5-carboxylicacid,3-(1,1-dimethylethyl)-1-methyl-4-nitro-,hydrazide(9CI)
• 5-tert-butyl-2-methyl-4-nitropyrazole-3-carbohydrazide
• 395654-40-7
• 3-tert-Butyl-1-methyl-4-nitro-1H-pyrazole-5-carbohydrazide
• 3-(tert-Butyl)-1-methyl-4-nitro-1H-pyrazole-5-carbohydrazide
• DTXSID60635933
• Oprea1_395592

• Inchi： 1S/C9H15N5O3/c1-9(2,3)7-5(14(16)17)6(8(15)11-10)13(4)12-7/h10H2,1-4H3,(H,11,15)
• InChI Key： BEWRDPRNRXORQO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C(NN)=O)N(C)N=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 241.11765
• Monoisotopic Mass: 241.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 116.08